Cas no 2172221-86-0 (1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,5-dimethyl-1H-pyrazol-4-ylmethanesulfonyl fluoride)

• Product Name: 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,5-dimethyl-1H-pyrazol-4-ylmethanesulfonyl fluoride
• CAS No: 2172221-86-0
• MF: C₁₀H₁₅FN₂O₄S₂
• MW: 310.365503549576
• CID: 6547312
• PubChem ID: 165606389
• Update Time: 2025-06-11

1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,5-dimethyl-1H-pyrazol-4-ylmethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,5-dimethyl-1H-pyrazol-4-ylmethanesulfonyl fluoride
• EN300-1451033
• [1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,5-dimethyl-1H-pyrazol-4-yl]methanesulfonyl fluoride
• 2172221-86-0

• Inchi： 1S/C10H15FN2O4S2/c1-7-10(6-19(11,16)17)8(2)13(12-7)9-3-4-18(14,15)5-9/h9H,3-6H2,1-2H3
• InChI Key： ZTKIGJKADXCBIC-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N1C(C)=C(CS(=O)(=O)F)C(C)=N1)(=O)=O

Computed Properties

• Exact Mass: 310.04572747g/mol
• Monoisotopic Mass: 310.04572747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 103Ų

Additional information on 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,5-dimethyl-1H-pyrazol-4-ylmethanesulfonyl fluoride

Professional Introduction to Compound with CAS No. 2172221-86-0 and Product Name: 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,5-dimethyl-1H-pyrazol-4-ylmethanesulfonyl fluoride

The compound in question, identified by the CAS number 2172221-86-0, is a sophisticated organic molecule with a complex structure that has garnered significant attention in the field of pharmaceutical chemistry. The product name, 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,5-dimethyl-1H-pyrazol-4-ylmethanesulfonyl fluoride, underscores its intricate chemical composition, which includes functional groups such as sulfonyl fluoride and a pyrazole ring. These features make it a promising candidate for various applications in drug discovery and molecular research.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The presence of a pyrazole ring in this compound suggests potential bioactivity, as pyrazole derivatives are well-known for their role in pharmaceuticals. For instance, they have been extensively studied for their anti-inflammatory, antiviral, and anticancer properties. The specific substitution pattern in this molecule, particularly the 3,5-dimethyl group on the pyrazole ring and the 1-(1,1-dioxo-1lambda6-thiolan-3-yl) moiety, may contribute to its unique pharmacological profile.

The sulfonyl fluoride group is another critical feature of this compound. Sulfonyl fluorides are widely used in medicinal chemistry due to their ability to enhance the binding affinity of drug candidates to biological targets. This group can be further modified or incorporated into larger molecules to improve solubility, stability, and metabolic profiles. In recent years, there has been a surge in research focused on sulfonyl fluoride-containing compounds, as they have shown promise in inhibiting enzymes and receptors involved in various diseases.

One of the most exciting aspects of this compound is its potential as a building block for more complex molecules. Chemists often use such intermediates to synthesize libraries of compounds for high-throughput screening. The structural diversity offered by the combination of thiolan and pyrazole moieties allows for the creation of derivatives with tailored properties. This approach has been successfully employed in several drug discovery programs, leading to the identification of novel lead compounds.

In the context of current research trends, this compound aligns well with the growing interest in multitargeted drugs. Multitargeted approaches aim to simultaneously modulate multiple biological pathways or receptors to achieve synergistic therapeutic effects. The unique structure of this compound may enable it to interact with more than one target site, making it a valuable asset in drug development pipelines. For example, it could potentially interfere with both enzymatic and receptor-mediated processes relevant to diseases such as cancer or neurodegeneration.

The synthesis of this compound presents an interesting challenge due to its complex architecture. Advanced synthetic techniques are required to construct the desired framework while maintaining high yields and purity. Modern methods such as transition metal-catalyzed reactions and flow chemistry have made it possible to access complex molecules more efficiently than ever before. These techniques are particularly useful for producing intermediates like this one on a scalable basis.

From a computational chemistry perspective, modeling studies can provide valuable insights into the interactions between this compound and biological targets. Molecular docking simulations can help predict binding affinities and identify key interaction points within potential receptors or enzymes. Such data can guide experimental efforts by highlighting which parts of the molecule are most critical for biological activity.

The potential applications of this compound extend beyond traditional pharmaceuticals. It could also be explored in materials science and agrochemicals due to its structural features. For instance, its ability to form stable complexes with metals might make it useful in catalysis or as a ligand for metal-based drugs.

Ethical considerations are always important in chemical research and development. While this compound does not fall under any restricted categories such as hazardous materials or controlled substances, proper handling protocols should still be followed to ensure safety during synthesis and handling.

Future directions for research on this compound may include exploring its derivatives through structure-activity relationship (SAR) studies. By systematically modifying different parts of the molecule while keeping other groups constant, researchers can gain a deeper understanding of how structural changes affect biological activity.

In conclusion,2172221-86-0 represents an intriguing molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile tool for drug discovery efforts aimed at developing novel treatments for various diseases.